Cas no 68-23-5 (Norethynodrel (>90%))

Norethynodrel (>90%) is a synthetic progestin with high purity, primarily utilized in pharmaceutical research and hormone-related studies. Its well-defined chemical structure and consistent purity (>90%) make it a reliable reference standard for analytical applications, including HPLC and LC-MS. As a key intermediate in steroid synthesis, Norethynodrel exhibits predictable reactivity, facilitating its use in the development of hormonal therapeutics. The compound’s stability under controlled storage conditions ensures reproducibility in experimental outcomes. Its role in early oral contraceptive research underscores its historical and ongoing relevance in endocrinology. Suitable for laboratory use, it adheres to stringent quality standards for research-grade materials.

Norethynodrel (>90%) structure

Product Name:Norethynodrel (>90%)

CAS No:68-23-5

MF:C₂₀H₂₆O₂

MW:298.419246196747

CID:504228

PubChem ID:6231

Update Time:2025-08-04

Norethynodrel (>90%) Chemical and Physical Properties

Names and Identifiers

- 19-Norpregn-5(10)-en-20-yn-3-one,17-hydroxy-, (17a)-
- Norethynodrel
- (8R,9S,13S,14S,17R)-17-ethynyl-17-hydroxy-13-methyl-1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
- 19-Norethynodrel
- Enovid
- Lynestrol
- Norethinodrel
- Norethynodrel [Progestins]
- Noretinodrel [DCIT]
- Noretynodrel
- SC-4642
- 17-Ethinyl-5(10)-estraeneolone
- NCGC00179666-01
- BIDD:ER0192
- Noretinodrel
- 17-.alpha.-Ethynyl-17-.beta.-hydroxy-.DELTA.5(10)-estren-3-one
- 19-Norpregn-5(10)-en-20-yn-3-one, 17-hydroxy-, (17alpha)-
- 17.alpha.-Ethinyl-.delta.(sup)-5,10-19-nortestosterone
- Norethynodrel (USAN)
- SPBio_002008
- 17alpha-Ethynyl-19-nor-5(10)-androsten-17beta-ol-3-one
- NSC-15432
- 17-alpha-Ethinyl-17-beta-hydroxy-delta(sup 5(10))-estren-3-one
- Noretynodrel [INN]
- Estr-5(10)-en-3-one, 17alpha-ethynyl-17-hydroxy-
- NS00006110
- 17-Hydroxy(17alpha)-19-norpregn-5(10)-en-20-yn-3-one
- SMR000058915
- 17-beta-Hydroxy-17-alpha-ethinyl-5(10)-estren-3-one
- 17-alpha-Ethynyl-5(10)-estren-17-ol-3-one
- 17-alpha-Ethinyl-5,10-estrenolone
- HMS2095E09
- 17alpha-Ethinyl-19-nor-delta-5(10)-androstene-17beta-ol-3one
- NORETHYNODREL [VANDF]
- 13-METHYL-17-ETHYNYL-17-HYDROXY-1,2,3,4,6,7,8,9,11,12,13,14,16,17-TETRADECAHYDRO-15H-CYCLOPENTA(A)PHENANTHREN-3-ONE
- 19-Nor-17alpha-pregn-5(10)-en-20-yn-3-one, 17-hydroxy-
- EINECS 200-682-1
- NORETHYNODREL [HSDB]
- HSDB 2951
- Prestwick0_000024
- AKOS026749810
- HMS3712E09
- HMS1568E09
- HMS2232J10
- 17-alpha-Ethynyl-17-hydroxyestr-5(10)-en-3-one
- 17-.beta.-Hydroxy-17-.alpha.-ethinyl-5(10)-estren-3-one
- 17.alpha.-Ethynyl-17.beta.-hydroxy-.DELTA.5(10)-estren-3-one
- (1R,3aS,3bR,9bS,11aS)-1-ethynyl-1-hydroxy-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,6H,7H,8H,9H,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-one
- 17alpha-Ethinyl-17beta-hydroxy-delta(sup 5(10))-estren-3-one
- MLS000069824
- 68-23-5
- BDBM50410507
- Noretynodrelum
- 17-alpha-Ethynyl-estr-5(10)-en-3-on-17-beta-ol
- NORETHISTERONE IMPURITY D [EP IMPURITY]
- 17.alpha.-Ethynyl-17.beta.-hydroxy-3-oxo-.DELTA.5(10)-estrene
- Prestwick2_000024
- 17alpha-Ethynyl-17beta-hydroxy-3-oxo-delta(sup 5(10))-estrene
- Infecundin
- CS-0013090
- 17-.alpha.-Ethynyl-17-hydroxyestr-5(10)-en-3-one
- 19-Nor-ethinyl-5,10-testosterone
- NORETHYNODREL [USP IMPURITY]
- 17-Hydroxy-19-nor-17alpha-pregn-5(10)-en-20-yn-3-one
- 19-Nor-17-alpha-pregn-5(10)-en-20-yn-3-one, 17-hydroxy-
- Opera_ID_1052
- SR-01000721945-2
- 17alpha-Ethynyl-5(10)-estren-17-ol-3-one
- (17-alpha)-17-Hydroxy-19-norpregn-5(10)-en-20-yn-3-one
- BPBio1_000097
- 13-Methyl-17-ethynyl-17-hydroxy-1,2,3,4,6,7,8,9,11,12,13,14,16,17-tetradecahydro-15H-cyclopenta(a)-phenanthrene-3-one
- 5(10)-Estren-3-one, 17alpha-ethynyl-17beta-hydroxy-
- CHEMBL1387
- Noretynodrelum [INN-Latin]
- Norethinynodrel
- (17beta-ethynyl-17-hydroxyestr-5(10)-en-3-one
- Estr-5(10)-en-3-one,17.alpha.-ethynyl-17-hydroxy-
- NORETHYNODREL [ORANGE BOOK]
- NCGC00016304-01
- Tox21_110359
- 17-.alpha.-Ethynyl-17-.beta.-hydroxy-5(10)-estren-3-one
- Noretynodrel (INN)
- 17alpha-Ethynyl-estr-5(10)-en-3-on-17beta-ol
- NORETHYNODREL [MI]
- NSC 15432
- NORETHYNODREL [USAN]
- SCHEMBL37838
- HY-B1341
- Enidrel
- Q5659069
- Norethynodral
- Prestwick_883
- DTXSID3021069
- CCG-220024
- 17-.alpha.-Ethinyl-.DELTA.5(10)-19-nortestosterone
- 17alpha-Ethinyl-5,10-estrenolone
- DTXCID60563
- CHEBI:34895
- 17-alpha-Ethynyl-19-nor-5(10)-androsten-17-beta-ol-3-one
- Norethynodrel [USAN:USP]
- BSPBio_000087
- 17alpha-Ethynyl-17beta-hydroxyestr-5(10)-en-3-one
- NORETYNODREL [WHO-DD]
- 17.alpha.-Hydroxy-19-norpregn-5(10)-en-20-yn-3-one
- 17-alpha-Ethynyl-17-beta-hydroxy-3-oxo-delta(sup 5(10))-estrene
- CAS-68-23-5
- CCRIS 486
- (17-.alpha.)-17-Hydroxy-19-norpregn-5(10)-en-20-yn-3-one
- 88181ACA0M
- (17beta)-17-ethynyl-17-hydroxyestr-5(10)-en-3-one
- 17alpha-Ethinyl-5(10)estraen-17beta-ol-3-one
- 17-hydroxy-19-nor-17alpha-pregn-5(10)en-20-yn-3-one
- ENOVID COMPONENT NORETHYNODREL
- NSC15432
- SR-01000721945
- 17-alpha-Ethinyl-delta(super)-5,10-19-nortestosterone
- BRN 2389771
- Prestwick3_000024
- NORETHYNODREL COMPONENT OF ENOVID
- EN300-7481217
- NORETYNODREL [MART.]
- 17.alpha.-Ethinyl-17.beta.-hydroxy-.DELTA.5(10)-estren-3-one
- DB09371
- 17-Ethynyl-17-hydroxyestr-.DELTA.5(10)-en-3-one, (17.alpha.,17.beta.)-
- D05207
- 17-alpha-Ethynyl-17-beta-hydroxy-delta(sup. 5(10))-estren-3-one
- 17.alpha.-Ethinyl-.DELTA.5(10)-19-nortestosterone
- WLN: L E5 B666OV MUTJ E1 F1UU1 QQ
- 17alpha-Ethinyl-delta(sup)-5,10-19-nortestosterone
- CB 8023
- 19-Norpregn-5(10)-en-20-yn-3-one, 17-hydroxy-, (17.alpha.)-
- BRD-K80334323-001-03-5
- UNII-88181ACA0M
- 17alpha-Ethynyl-17beta-hydroxy-delta(sup 5(10))-estren-3-one
- Prestwick1_000024
- Norethynodrel (>90%)
- G89723
- Inchi： 1S/C20H26O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,16-18,22H,4-12H2,2H3/t16-,17-,18+,19+,20+/m1/s1
- InChI Key： ICTXHFFSOAJUMG-SLHNCBLASA-N
- SMILES： O[C@@]1(C#C)CC[C@H]2[C@@H]3CCC4CC(CCC=4[C@H]3CC[C@@]21C)=O

Computed Properties

Exact Mass: 298.19300
Monoisotopic Mass: 298.19328
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 0
Complexity: 606
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 8
XLogP3: 2.1
Topological Polar Surface Area: 37.3

Experimental Properties

Color/Form: No data avaiable
Density: 1.0766 (rough estimate)
Melting Point: 169-170°
Boiling Point: 379.83°C (rough estimate)
Flash Point: 183.1±21.3 °C
Refractive Index: 1.4800 (estimate)
PSA: 37.30000
LogP: 3.63660
Specific Rotation: D +108° (1% chloroform)
Vapor Pressure: No data available

Norethynodrel (>90%) Security Information

Signal Word：Danger
Hazard Statement： H350 (100%) H360 (100%)
Warning Statement： P264+P280+P305+P351+P338+P337+P313
WGK Germany：3
Hazard Category Code： 45-61
Safety Instruction： 53-22-36/37/39-45
RTECS：RC8980000
Hazardous Material Identification：
Risk Phrases：R45; R61
Storage Condition：Store at 4 ° C, -4 ° C is better

Norethynodrel (>90%) Pricemore >>

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